Cas no 2171347-30-9 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-phenylacetic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-phenylacetic acid
• CAS No: 2171347-30-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6511020
• PubChem ID: 165801507
• Update Time: 2025-07-20

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-phenylacetic acid
• 2171347-30-9
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-phenylacetic acid
• EN300-1484006

• Inchi： 1S/C28H28N2O5/c1-2-19(16-25(31)30-26(27(32)33)18-10-4-3-5-11-18)29-28(34)35-17-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,19,24,26H,2,16-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19?,26-/m1/s1
• InChI Key： APYPWRWIAUKRFQ-COTLDPOVSA-N
• SMILES： O(C(NC(CC)CC(N[C@@H](C(=O)O)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-phenylacetic acid

Comprehensive Overview of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-phenylacetic acid (CAS No. 2171347-30-9)

The compound (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-phenylacetic acid, identified by its CAS No. 2171347-30-9, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a phenylacetic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently employ this compound due to its role in enhancing peptide stability and facilitating controlled release mechanisms.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and drug discovery. The Fmoc-protected amino acid derivative, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-phenylacetic acid, has gained attention for its compatibility with automated peptide synthesizers and its ability to improve yield purity. This aligns with the growing trend of precision medicine, where tailored therapeutic peptides are designed to target specific biological pathways.

One of the most frequently searched questions in the field is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query by serving as a building block for complex peptides, particularly those requiring chiral specificity. Its phenylacetic acid component further enhances its utility in conjugation chemistry, enabling the creation of peptide-drug conjugates (PDCs)—a hot topic in oncology research.

From an SEO perspective, keywords such as "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "CAS 2171347-30-9 applications" are critical for visibility. The compound's relevance to COVID-19 research (e.g., antiviral peptide development) and neurodegenerative disease studies (e.g., amyloid-beta inhibitors) further boosts its searchability. Laboratories and suppliers often seek high-purity (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-phenylacetic acid to ensure reproducibility in experiments.

Quality control is another area of interest. The compound’s chiral purity and solubility profile are frequently discussed in forums and publications. Analytical techniques like HPLC and mass spectrometry are essential for verifying its integrity, making it a staple in QC/QA protocols. Additionally, its storage conditions—often under nitrogen atmosphere to prevent degradation—are a common concern among end-users.

In summary, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-phenylacetic acid (CAS No. 2171347-30-9) is a cornerstone in modern peptide chemistry. Its versatility in drug development, coupled with its alignment with cutting-edge research trends, ensures its continued prominence in scientific literature and commercial catalogs. For researchers exploring next-generation therapeutics, this compound remains an indispensable tool.